Cas no 1256784-83-4 (2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID)

• Product Name: 2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID
• CAS No: 1256784-83-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5590916
• PubChem ID: 63985093
• Update Time: 2025-05-20

2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID
• AKOS013301121
• EN300-1857625
• CS-0344513
• 1256784-83-4

• Inchi： 1S/C9H12N2O3/c1-14-8-4-2-3-6(11-8)5-7(10)9(12)13/h2-4,7H,5,10H2,1H3,(H,12,13)
• InChI Key： PMLQHGHTTVPZNG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1=NC(OC)=CC=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID

Compound CAS No. 1256784-83-4: 2-Amino-3-(6-methoxypyridin-2-yl)propanoic Acid

Compound CAS No. 1256784-83-4, also known as 2-Amino-3-(6-methoxypyridin-2-yl)propanoic Acid, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its versatile functional groups, including an amino group, a methoxy-substituted pyridine ring, and a carboxylic acid moiety. The combination of these groups makes it a valuable molecule for both academic research and industrial applications.

The chemical structure of 2-Amino-3-(6-methoxypyridin-2-yl)propanoic Acid is characterized by a central propane backbone, with an amino group attached to the second carbon and a pyridine ring substituted at the sixth position with a methoxy group attached to the third carbon. This arrangement allows for diverse reactivity and functionalization possibilities. Recent studies have highlighted its role in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the most notable aspects of this compound is its ability to participate in various organic reactions, such as nucleophilic substitutions, amide bond formations, and cross-coupling reactions. These reactions are pivotal in synthesizing complex molecules with specific biological activities. For instance, researchers have utilized 2-Amino-3-(6-methoxypyridin-2-yl)propanoic Acid as a building block for constructing peptide-like structures and bioisosteres, which are critical in drug design.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of Compound CAS No. 1256784-83-4. These studies have revealed that the methoxy group on the pyridine ring significantly influences the molecule's electronic distribution, enhancing its ability to act as a hydrogen bond donor or acceptor. This property is particularly advantageous in designing molecules with improved solubility and bioavailability.

In addition to its chemical versatility, 2-Amino-3-(6-methoxypyridin-2-yl)propanoic Acid has shown promising biological activity in preliminary assays. For example, it has demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate ion channels has been explored in recent studies, opening avenues for its application in neuropharmacology.

The synthesis of Compound CAS No. 1256784-83-4 involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by functionalization to introduce the amino and carboxylic acid groups. Recent optimizations in synthetic protocols have improved the overall yield and purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental standpoint, 2-Amino-3-(6-methoxypyridin-2-y l)propanoic Acid has been evaluated for its biodegradability and ecotoxicological profile. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, which is a positive attribute for its potential use in agrochemicals or pharmaceuticals.

In conclusion, Compound CAS No. 1256784 - 83 - 4, or 2 - Amino - 3 - (6 - methoxypyridin - 2 - yl ) propanoic Acid, stands out as a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers aiming to develop innovative chemical entities with practical utility.